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Compound of Interest

Compound Name: 1,2-Dichloro-1,1-difluoroethane

Cat. No.: B158981 Get Quote

For Immediate Release

This technical guide addresses the solubility of 1,2-dichloro-1,1-difluoroethane (HCFC-132b),

a compound of interest for researchers and scientists in various fields. While extensive

quantitative data on its solubility in a broad range of organic solvents is not readily available in

public literature, this document provides a summary of its known physicochemical properties

and outlines a standardized experimental protocol for determining its solubility. This guide is

intended to serve as a foundational resource for professionals requiring this information for

their work.

Physicochemical Properties of HCFC-132b
A compilation of the known physical and chemical properties of HCFC-132b is presented

below. Understanding these properties is crucial for handling, modeling, and utilizing this

compound in experimental settings.
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Property Value Reference(s)

Molecular Formula C₂H₂Cl₂F₂ [1]

Molar Mass 134.94 g/mol [1]

Appearance Colorless liquid [1]

Odor Odorless [2]

Boiling Point 46.8 °C at 760 mmHg [1]

Melting Point -101.2 °C [1]

Density 1.4163 g/cm³ at 20 °C [1]

Vapor Pressure 340.0 mmHg at 25 °C [1]

Water Solubility 850 mg/L at 24 °C [1]

Experimental Protocol for Determining Solubility
The following is a generalized protocol for determining the solubility of HCFC-132b in an

organic solvent. This method is based on the gravimetric principle, a reliable and widely

adopted technique for solubility measurements.

Objective: To determine the concentration of HCFC-132b in a saturated solution with a specific

organic solvent at a constant temperature.

Materials:

HCFC-132b

Selected organic solvent(s) of high purity

Analytical balance (± 0.0001 g)

Constant temperature bath or incubator

Glass vials with airtight seals
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Calibrated volumetric pipettes

Syringe filters (chemically compatible with the solvent)

Pre-weighed, clean, and dry evaporating dishes

Procedure:

Preparation of Saturated Solution:

Add an excess amount of HCFC-132b to a glass vial containing a known volume of the

organic solvent.

Seal the vial tightly to prevent the evaporation of the solvent and the solute.

Place the vial in a constant temperature bath and agitate it for a sufficient period (e.g., 24-

48 hours) to ensure equilibrium is reached. The presence of undissolved HCFC-132b is

necessary to confirm saturation.

Sample Withdrawal and Filtration:

Allow the vial to rest in the constant temperature environment for at least 2 hours to permit

the excess solute to settle.

Carefully withdraw a precise volume (e.g., 1.00 mL) of the supernatant using a calibrated

pipette.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed

evaporating dish. This step is critical to remove any undissolved microparticles.

Solvent Evaporation and Weighing:

Place the evaporating dish in a fume hood or a well-ventilated area to allow the organic

solvent to evaporate completely. Gentle heating may be applied if the solvent's boiling

point allows and does not affect the solute.

Once the solvent has evaporated, place the dish in a desiccator to cool to room

temperature.
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Weigh the dish containing the dried HCFC-132b on an analytical balance.

Repeat the drying and weighing steps until a constant mass is achieved.

Calculation of Solubility:

Calculate the mass of the dissolved HCFC-132b by subtracting the initial weight of the

empty dish from the final constant weight.

The solubility can then be expressed in various units, such as g/L or mol/L, by dividing the

mass of the solute by the volume of the solvent sample withdrawn.

Visualizing the Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of HCFC-

132b solubility using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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